1-(4-Fluorobenzyl)-3-(2-hydroxy-2-methyl-4-phenylbutyl)urea

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3-(2-hydroxy-2-methyl-4-phenylbutyl)urea
• InChI: InChI=1S/C19H23FN2O2/c1-19(24,12-11-15-5-3-2-4-6-15)14-22-18(23)21-13-16-7-9-17(20)10-8-16/h2-10,24H,11-14H2,1H3,(H2,21,22,23)
• InChI Key: CVSGUOLZVIRMMP-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=CC=C1)(CNC(=O)NCC2=CC=C(C=C2)F)O
• Molecular Formula: C19H23FN2O2
• Molecular Weight: 330.4 g/mol

Description

1-(4-Fluorobenzyl)-3-(2-hydroxy-2-methyl-4-phenylbutyl)urea, also known as GSK-3 inhibitor VIII, is a small molecule inhibitor that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a potent and selective inhibitor of glycogen synthase kinase-3 (GSK-3), an enzyme that plays a crucial role in many cellular processes, including cell proliferation, differentiation, and apoptosis.

Scientific Research Applications

Cocondensation with Methylolphenols

The reactions of urea with methylolphenols under acidic conditions have been studied, leading to the formation of various urea derivatives. This research is foundational in the development of polymers and cocondensation products, which could have implications for materials science and engineering applications (Tomita & Hse, 1992).

Radiopharmaceutical Synthesis

A potent nonpeptide CCR1 antagonist was synthesized using a urea derivative, highlighting its application in the development of novel radiopharmaceuticals for imaging and therapeutic purposes (Mäding et al., 2006).

Anticancer Agent Synthesis

Urea derivatives have been synthesized and evaluated for their cytotoxicity against human adenocarcinoma cells, showcasing their potential in cancer treatment research (Gaudreault et al., 1988).

Molecular Imaging Agents

The formation of fluorine-18 labeled diaryl ureas, serving as VEGFR-2/PDGFR dual inhibitors, represents a significant advance in the development of PET biomarkers for angiogenic processes, offering insights into the application of urea derivatives in molecular imaging (Ilovich et al., 2008).

Analytical Chemistry Applications

The interaction of urea derivatives with various anions has been explored, revealing insights into the nature of urea-fluoride interactions. This research has implications for analytical chemistry, particularly in the development of sensors and diagnostic tools (Boiocchi et al., 2004).

Environmental Science

In environmental science, urea derivatives have been utilized to study the amelioration of salt-stressed root growth in rice, indicating their potential use in agriculture to combat soil salinity issues (Omokawa & Aonuma, 2002).